Ethyl 4-(2-((3,5-dimethylphenyl)amino)-2-oxoethoxy)-2-(4-methoxyphenyl)quinoline-6-carboxylate

• IUPAC Name: ethyl 4-[2-(3,5-dimethylanilino)-2-oxoethoxy]-2-(4-methoxyphenyl)quinoline-6-carboxylate
• InChI: InChI=1S/C29H28N2O5/c1-5-35-29(33)21-8-11-25-24(15-21)27(16-26(31-25)20-6-9-23(34-4)10-7-20)36-17-28(32)30-22-13-18(2)12-19(3)14-22/h6-16H,5,17H2,1-4H3,(H,30,32)
• InChI Key: HKCISWSGQNCQHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(C=C2OCC(=O)NC3=CC(=CC(=C3)C)C)C4=CC=C(C=C4)OC
• Molecular Formula: C29H28N2O5
• Molecular Weight: 484.5 g/mol
• CAS No.: 1114835-23-2

Description

Ethyl 4-(2-((3,5-dimethylphenyl)amino)-2-oxoethoxy)-2-(4-methoxyphenyl)quinoline-6-carboxylate is a useful research compound. Its molecular formula is C29H28N2O5 and its molecular weight is 484.552. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related quinoline derivatives has been explored for their potential applications in medicinal chemistry and materials science. For instance, the metabolites of certain quinoline derivatives have shown anti-inflammatory effects in animal models, suggesting potential therapeutic applications in treating diseases like rheumatoid arthritis (A. Baba et al., 1998). Additionally, the development of novel synthesis methods for quinoline derivatives has been reported, indicating a broad interest in exploring the chemical properties and reactivity of such compounds (M. Mizuno et al., 2006).

Biological Activities

Quinoline derivatives have been extensively studied for their biological activities, particularly in the development of new pharmacological agents. The cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a structural similarity with the compound , was investigated, revealing their potential as potent cytotoxins against various cancer cell lines (L. Deady et al., 2003).

Molecular Mechanisms and Drug Resistance

The exploration of the molecular mechanisms of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogs has highlighted the potential of these compounds to overcome drug resistance in cancer therapies. This research is crucial in developing treatments that are effective against cancers that have become resistant to current drugs (S. Das et al., 2009).